![molecular formula C18H25N3O2 B2361313 N-(1-Cyano-1-cyclopropylethyl)-2-[4-[(2-methylpropan-2-yl)oxy]anilino]acetamide CAS No. 1436134-64-3](/img/structure/B2361313.png)
N-(1-Cyano-1-cyclopropylethyl)-2-[4-[(2-methylpropan-2-yl)oxy]anilino]acetamide
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Description
N-(1-Cyano-1-cyclopropylethyl)-2-[4-[(2-methylpropan-2-yl)oxy]anilino]acetamide is a useful research compound. Its molecular formula is C18H25N3O2 and its molecular weight is 315.417. The purity is usually 95%.
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Scientific Research Applications
Biological and Environmental Impact of Acetamide Derivatives
- Acetamide derivatives, including N-acetylated amines and their potential biological effects, have been a subject of toxicological reviews. Studies have focused on their commercial importance and the biological consequences of exposure, underlining the importance of understanding their toxicological profiles for safe usage in various applications (Kennedy, 2001).
Pharmacokinetics and Pharmacodynamics in Anesthesia
- The pharmacokinetic and pharmacodynamic properties of ketamine, a compound with similarities in terms of receptor interactions (though not structurally related to the specified compound), provide insights into how complex molecules interact with the body's physiological systems. These studies contribute to understanding the anesthetic and analgesic potentials of novel compounds (Peltoniemi et al., 2016).
Emerging Environmental Contaminants
- Research on artificial sweeteners as emerging environmental contaminants, including acetamide and its derivatives, highlights the importance of monitoring and understanding the environmental impact of chemical compounds. This awareness is crucial for developing safer pharmaceuticals and chemicals with minimal environmental footprints (Lange et al., 2012).
Neurotransmitter Receptor Trafficking
- Studies on the trafficking of neurotransmitter receptors, including NMDA receptors, offer valuable insights into how compounds can influence brain function and neurotransmission. This research is particularly relevant for developing drugs targeting neurological conditions (Horak et al., 2014).
Potential Therapeutic Uses and Mechanisms
- The therapeutic potential of various compounds, including those affecting NMDA receptors, is a significant area of research. Studies aiming to understand the therapeutic mechanisms offer a foundation for developing new treatments for conditions such as schizophrenia, depression, and cognitive disorders, highlighting the potential application areas for novel compounds (Hashimoto, 2014).
Properties
IUPAC Name |
N-(1-cyano-1-cyclopropylethyl)-2-[4-[(2-methylpropan-2-yl)oxy]anilino]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O2/c1-17(2,3)23-15-9-7-14(8-10-15)20-11-16(22)21-18(4,12-19)13-5-6-13/h7-10,13,20H,5-6,11H2,1-4H3,(H,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIMDXDXCJICLDM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC1=CC=C(C=C1)NCC(=O)NC(C)(C#N)C2CC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.